Evidence for a common Ru(P)(NO)2 intermediate in photochemical and synthesis pathways involving Ru(TmTP)(NO)(ONO) and excess nitric oxide
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A901779H
Abstract
Optical and IR spectra of the intermediate formed from the reaction of Ru(CO)(TmTP) with NO are compared with transient UV窶天IS and FTIR spectra of photochemical intermediates formed from the photolysis and recovery of Ru(TmTP)(NO)(ONO) in the presence of NO; comparison reveals that the two pathways share a common intermediate, which IR spectral properties suggest to be trans-Ru(TmTP)(NO)2.
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